2-(3-Methoxyphenyl)-2-oxoethyl 6-methyl-2-phenyl-4-quinolinecarboxylate
2-(3-Methoxyphenyl)-2-oxoethyl 6-methyl-2-phenyl-4-quinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
524046-14-8
VCID:
VC0437432
InChI:
InChI=1S/C26H21NO4/c1-17-11-12-23-21(13-17)22(15-24(27-23)18-7-4-3-5-8-18)26(29)31-16-25(28)19-9-6-10-20(14-19)30-2/h3-15H,16H2,1-2H3
SMILES:
CC1=CC2=C(C=C1)N=C(C=C2C(=O)OCC(=O)C3=CC(=CC=C3)OC)C4=CC=CC=C4
Molecular Formula:
C26H21NO4
Molecular Weight:
411.4g/mol
2-(3-Methoxyphenyl)-2-oxoethyl 6-methyl-2-phenyl-4-quinolinecarboxylate
CAS No.: 524046-14-8
Main Products
VCID: VC0437432
Molecular Formula: C26H21NO4
Molecular Weight: 411.4g/mol
| CAS No. | 524046-14-8 |
|---|---|
| Product Name | 2-(3-Methoxyphenyl)-2-oxoethyl 6-methyl-2-phenyl-4-quinolinecarboxylate |
| Molecular Formula | C26H21NO4 |
| Molecular Weight | 411.4g/mol |
| IUPAC Name | [2-(3-methoxyphenyl)-2-oxoethyl] 6-methyl-2-phenylquinoline-4-carboxylate |
| Standard InChI | InChI=1S/C26H21NO4/c1-17-11-12-23-21(13-17)22(15-24(27-23)18-7-4-3-5-8-18)26(29)31-16-25(28)19-9-6-10-20(14-19)30-2/h3-15H,16H2,1-2H3 |
| Standard InChIKey | JIQFZARDMCKSCC-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)N=C(C=C2C(=O)OCC(=O)C3=CC(=CC=C3)OC)C4=CC=CC=C4 |
| Canonical SMILES | CC1=CC2=C(C=C1)N=C(C=C2C(=O)OCC(=O)C3=CC(=CC=C3)OC)C4=CC=CC=C4 |
| PubChem Compound | 1218666 |
| Last Modified | Nov 11 2021 |
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